Cas no 188924-29-0 (Ethanol, 2-[(R)-methylsulfinyl]-)

• Product Name: Ethanol, 2-[(R)-methylsulfinyl]-
• CAS No: 188924-29-0
• MF: C₃H₈O₂S
• MW: 108.159420013428
• CID: 5162691
• PubChem ID: 90338436
• Update Time: 2025-06-26

Ethanol, 2-[(R)-methylsulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(R)-methylsulfinyl]-
• (R)-2-(methylsulfinyl)ethanol
• MFCD34626272
• 2-[(R)-methylsulfinyl]ethanol
• E87353
• SCHEMBL15947805
• 188924-29-0

• Inchi： 1S/C3H8O2S/c1-6(5)3-2-4/h4H,2-3H2,1H3/t6-/m1/s1
• InChI Key： XMSRCWAGWXZRRT-ZCFIWIBFSA-N
• SMILES： C(O)C[S@@](C)=O

Computed Properties

• Exact Mass: 108.02450067g/mol
• Monoisotopic Mass: 108.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides Sulfoxides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides

Additional information on Ethanol, 2-[(R)-methylsulfinyl]-

Ethanol, 2-[(R)-methylsulfinyl]-: A Comprehensive Overview

Ethanol, 2-[(R)-methylsulfinyl]-, also known by its CAS number 188924-29-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methylsulfinyl group attached to the second carbon of ethanol. The methylsulfinyl group introduces a sulfur-containing functional group, which can significantly influence the compound's chemical properties and biological activity.

The synthesis of Ethanol, 2-[(R)-methylsulfinyl]- involves a series of carefully controlled reactions. One common approach is the oxidation of a corresponding sulfide compound to form the sulfoxide group. This process typically requires the use of oxidizing agents such as hydrogen peroxide or other suitable reagents under specific reaction conditions. The stereochemistry of the methylsulfinyl group is crucial, as it determines the compound's optical activity and biological behavior.

Recent studies have highlighted the potential applications of Ethanol, 2-[(R)-methylsulfinyl]- in various fields. In pharmacology, this compound has been investigated for its role as a precursor or intermediate in drug development. Its ability to act as a chiral auxiliary in asymmetric synthesis has made it valuable in the construction of complex molecules with high enantiomeric purity. Additionally, research has explored its potential as a bioactive agent in medicinal chemistry.

One of the most promising areas of research involving Ethanol, 2-[(R)-methylsulfinyl]- is its application in asymmetric catalysis. The methylsulfinyl group serves as an effective chiral ligand in transition metal-catalyzed reactions, enabling the selective formation of enantiomerically enriched products. This property has been leveraged in the synthesis of pharmaceutical compounds and agrochemicals.

In terms of physical properties, Ethanol, 2-[(R)-methylsulfinyl]- exhibits a melting point and boiling point that are consistent with its molecular structure. Its solubility in various solvents is influenced by the presence of both polar and non-polar groups within its structure. These properties make it suitable for use in diverse chemical processes and formulations.

From an environmental perspective, understanding the fate and behavior of Ethanol, 2-[(R)-methylsulfinyl]- in natural systems is essential for assessing its potential impact on ecosystems. Research has shown that this compound undergoes biodegradation under certain conditions, although further studies are needed to fully characterize its environmental behavior.

In conclusion, Ethanol, 2-[(R)-methylsulfinyl]- (CAS No. 188924-29-0) is a versatile compound with applications spanning organic synthesis, pharmacology, and catalysis. Its unique chemical structure and stereochemical properties make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in various scientific disciplines.